Cas no 163883-97-4 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetic acid
• CAS No: 163883-97-4
• MF: C₂₃H₁₉NO₄
• MW: 373.401266336441
• MDL: MFCD02094475
• CID: 110376
• PubChem ID: 3702842
• Update Time: 2025-04-18

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-phenylacetic acid
• Benzeneacetic acid, a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• Fmoc-dl-(phenyl)gly-oh
• Fmoc-DL-phenylglycine
• FMOC-DL-PHG-OH
• RARECHEM AK ML 0502
• N-ALPHA-(9-FLUORENYLMETHOXYCARBONYL)-DL-PHENYLGLYCINE
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetic acid
• (R)-2-(Fmoc-amino)-2-phenylacetic acid
• F78661
• EN300-81098
• Fmoc-dl-phg-oh, AldrichCPR
• (S)-N-Fmoc-2-amino-2-phenylacetic Acid
• AKOS009156528
• AB04533
• 2-([(9H-Fluoren-9-ylmethoxy)carbonyl]amino)-2-phenylacetic acid
• SY032420
• AB04141
• SCHEMBL2307241
• 2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-phenylacetic acid
• MFCD00155632
• 2-(((9h-fluoren-9-yl)methoxy)carbonylamino)-2-phenylacetic acid
• 163883-97-4
• Benzeneacetic acid, alpha-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-2-phenylacetic acid
• SY032584
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-phenylacetic acid
• FT-0642482
• FT-0652935
• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-phenylaceticacid
• MFCD00190891
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetic acid

• MDL： MFCD02094475
• Inchi： 1S/C23H19NO4/c25-22(26)21(15-8-2-1-3-9-15)24-23(27)28-14-20-18-12-6-4-10-16(18)17-11-5-7-13-19(17)20/h1-13,20-21H,14H2,(H,24,27)(H,25,26)
• InChI Key： PCJHOCNJLMFYCV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 373.13100
• Monoisotopic Mass: 373.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 4.3

Experimental Properties

• PSA: 66.84000
• LogP: 4.65070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes